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Compound of Interest

Compound Name: Neoeuonymine

Cat. No.: B12781512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neoeuonymine is a naturally occurring alkaloid compound that has garnered interest within

the scientific community. This technical guide provides a comprehensive overview of the

available scientific data on Neoeuonymine, focusing on its chemical and physical properties,

biological activities, and the methodologies used in its study. The information is presented to

support further research and development efforts involving this compound.

Chemical and Physical Properties
Neoeuonymine, with the Chemical Abstracts Service (CAS) registry number 33510-25-7, is a

complex alkaloid. Its fundamental properties are summarized in the table below. While specific

experimental values for melting point, boiling point, and solubility are not readily available in

public literature, the provided data is based on information from chemical suppliers and

databases.
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Property Value Source

CAS Number 33510-25-7 N/A

Molecular Formula C₃₆H₄₅NO₁₇ N/A

Molecular Weight 763.74 g/mol N/A

Purity
Typically ≥95% (as determined

by HPLC)
N/A

Appearance
Not specified in available

literature
N/A

Melting Point
Not specified in available

literature
N/A

Boiling Point
Not specified in available

literature
N/A

Solubility
Not specified in available

literature
N/A

Note: The lack of publicly available, experimentally determined data for properties such as

melting point, boiling point, and solubility highlights an area for future fundamental research on

this compound.

Analytical and Identification Methods
The primary methods for the analysis and identification of Neoeuonymine are High-

Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or

Evaporative Light Scattering Detection (ELSD), Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC): A general protocol for the analysis of

Neoeuonymine would involve:

Column: A C18 reversed-phase column is typically used for the separation of alkaloids.
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Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid or

ammonium acetate to improve peak shape) is a common mobile phase system.

Detection: UV detection (DAD) or ELSD can be employed based on the chromophoric

properties and concentration of the analyte.

Mass Spectrometry (MS): For structural confirmation, high-resolution mass spectrometry (e.g.,

Q-TOF or Orbitrap) would be used to obtain an accurate mass measurement, confirming the

elemental composition. Fragmentation patterns (MS/MS) would provide further structural

information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for the

complete structural elucidation of Neoeuonymine. Due to the complexity of the molecule, 2D

NMR techniques such as COSY, HSQC, and HMBC would be essential for assigning all proton

and carbon signals.

Below is a conceptual workflow for the isolation and characterization of Neoeuonymine.
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Figure 1. A conceptual workflow for the isolation and characterization of Neoeuonymine.
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Biological Activity and Mechanism of Action
Detailed studies on the specific biological activities and mechanisms of action of

Neoeuonymine are limited in the currently available scientific literature. As an alkaloid, it

belongs to a large and diverse class of naturally occurring compounds with a wide range of

pharmacological activities. To understand its potential, researchers may draw parallels from

structurally related compounds or undertake new biological screening assays.

A hypothetical signaling pathway that could be investigated for Neoeuonymine's effects is

presented below. This is a generalized representation and would require experimental

validation.
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To cite this document: BenchChem. [An In-depth Technical Guide to Neoeuonymine (CAS
33510-25-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12781512#neoeuonymine-cas-33510-25-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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